Cas no 90001-93-7 ((3-Aminopropyl)(methyl)(propan-2-yl)amine)

• Product Name: (3-Aminopropyl)(methyl)(propan-2-yl)amine
• CAS No: 90001-93-7
• MF: C₇H₁₈N₂
• MW: 130.231221675873
• CID: 2148054
• Update Time: 2025-07-20

(3-Aminopropyl)(methyl)(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• N-(3-aminopropyl)-N-isopropyl-N-methylamine
• (3-aminopropyl)(methyl)(propan-2-yl)amine
• NE19739
• (3-Aminopropyl)(methyl)(propan-2-yl)amine

• Inchi： 1S/C7H18N2/c1-7(2)9(3)6-4-5-8/h7H,4-6,8H2,1-3H3
• InChI Key： BYMMQCFMKZXWCN-UHFFFAOYSA-N
• SMILES： N(C)(CCCN)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 61.9
• XLogP3: 0.5
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (3-Aminopropyl)(methyl)(propan-2-yl)amine

Comprehensive Overview of 90001-93-7 and (3-Aminopropyl)(methyl)(propan-2-yl)amine: Properties, Applications, and Industry Trends

The chemical compound with CAS No. 90001-93-7, also known as (3-Aminopropyl)(methyl)(propan-2-yl)amine, is a versatile amine derivative that has garnered significant attention in industrial and research applications. This molecule features a unique combination of primary, secondary, and tertiary amine functionalities, making it a valuable intermediate in organic synthesis. Its molecular structure, characterized by a propylamine backbone with methyl and isopropyl substituents, contributes to its reactivity and solubility in polar solvents.

In recent years, the demand for specialty amines like 90001-93-7 has surged due to their role in pharmaceutical intermediates, catalysts, and corrosion inhibitors. A trending topic in chemical forums revolves around its potential in green chemistry applications, particularly as a biodegradable chelating agent. Researchers are exploring its use in water treatment formulations, where its ability to bind metal ions aligns with sustainability goals. This aligns with frequent search queries such as "eco-friendly amine compounds" and "non-toxic chemical alternatives".

The synthesis of (3-Aminopropyl)(methyl)(propan-2-yl)amine typically involves reductive amination or alkylation protocols. A notable technical discussion point is its selective N-functionalization, which enables the creation of asymmetric ligands for homogeneous catalysis. Industry professionals often search for "amine protection-deprotection strategies" or "steric effects in tertiary amines", reflecting the compound's relevance in advanced synthetic methodologies.

From a commercial perspective, 90001-93-7 has become increasingly important in the polyurethane industry as a chain extender and in the production of epoxy resin hardeners. Market analysis reveals growing interest in "high-performance amine additives" and "thermal stability modifiers", with this compound offering balanced reactivity and thermal resistance. Its low volatility compared to simpler amines makes it preferable for applications requiring extended pot life.

Quality control of (3-Aminopropyl)(methyl)(propan-2-yl)amine involves rigorous GC-MS analysis and titration methods to ensure purity levels suitable for sensitive applications. Recent advancements in analytical chemistry have enabled more precise detection of isomeric impurities, addressing common quality concerns. This technical aspect frequently appears in searches like "amine purity testing protocols" and "spectroscopic characterization of amines".

In material science, the compound's surface modification capabilities have shown promise for nanoparticle functionalization and polymer grafting. The rise of smart materials has led to increased investigation of its role in creating pH-responsive systems, connecting to popular search terms such as "stimuli-responsive amine chemistry". Its bifunctional nature allows simultaneous hydrophobic and hydrophilic modifications, a property highly valued in advanced coating technologies.

Storage and handling of 90001-93-7 require attention to its hygroscopic nature and amine reactivity. Best practices recommend nitrogen blanket storage in HDPE containers to prevent carbonate formation and oxidative degradation. These practical considerations generate frequent queries about "amine storage stability" and "container compatibility for amines", highlighting the need for proper technical guidance.

The regulatory landscape for (3-Aminopropyl)(methyl)(propan-2-yl)amine remains favorable, with compliance to major REACH and TSCA regulations. Recent environmental assessments have focused on its biodegradation pathways, responding to industry concerns about chemical sustainability. This aligns with the growing market preference for REACH-compliant intermediates and eco-conscious chemical solutions.

Future research directions for 90001-93-7 include exploration in bio-based synthesis routes and energy storage applications. Emerging studies suggest potential in battery electrolyte additives, connecting to the booming renewable energy sector. Such innovative applications answer frequent searches for "next-generation amine applications" and "chemicals for energy technologies", positioning this compound as a molecule with expanding horizons.